Cas no 691858-00-1 (3-(4-Chlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one)

• Product Name: 3-(4-Chlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one
• CAS No: 691858-00-1
• MF: C₁₉H₁₉ClN₂O₃S
• MW: 390.883762598038
• CID: 5026793
• Update Time: 2023-08-25

3-(4-Chlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• Bionet1_004899
• MixCom3_000093
• 3-(4-chlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one
• 3-[(4-chlorophenyl)methyl]-1-ethyl-4-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-imidazol-2-one
• 3-(4-Chlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one

• Inchi： 1S/C19H19ClN2O3S/c1-3-21-13-18(26(24,25)17-10-4-14(2)5-11-17)22(19(21)23)12-15-6-8-16(20)9-7-15/h4-11,13H,3,12H2,1-2H3
• InChI Key： FTYXOSOJHNGLQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(N(CC)C=C1S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 642
• XLogP3: 3.4
• Topological Polar Surface Area: 66.1